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Compound of Interest

Compound Name: Methyl 5-hexenoate

Cat. No.: B1584880

Essential Guide to Handling Methyl 5-hexenoate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Methyl 5-hexenoate. Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance.

Methyl 5-hexenoate is a flammable liquid and vapor that is harmful if swallowed.[1][2][3]
Proper handling and disposal are critical to minimize risks to personnel and the environment.
The following sections detail the necessary personal protective equipment (PPE), operational
plans for handling and storage, and a comprehensive disposal plan.

Quantitative Data Summary

The physical and chemical properties of Methyl 5-hexenoate are summarized below, providing
essential data for risk assessment and experimental planning.
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Property Value Citations

Molecular Formula C7H1202 [2][4]

Molecular Weight 128.17 g/mol [2][4]

Appearance Colorless Liquid [5]

Flash Point 46.2 °C (115.2 °F) [1]

Boiling Point 157 °C [6]

Density 0.915 g/cm?3 [4]

Refractive Index n20/D 1.421 [1]
Flammable Liquid, Category 3;

GHS Hazard Class Acute Toxicity, Oral, Category [11[2][3]

4

Hazard Statements

H226: Flammable liquid and
vapor; H302: Harmful if

swallowed

[11E31[7]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the first line of defense against chemical exposure. The
following PPE is mandatory when handling Methyl 5-hexenoate.
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PPE Type Specification Rationale Citations
Protects against
Chemical splash splashes and vapors.
Eye Protection goggles or a face Standard safety [11[4118]
shield. glasses are
insufficient.
Prevents skin contact.
) ] Gloves must be
Appropriate chemical-
] ] inspected before use
Hand Protection resistant gloves (e.g., ) [11[4119]
o and disposed of
Nitrile).
properly after
handling.
Prevents
] A lab coat or other contamination of
Body Protection [4]

protective clothing.

personal clothing and

skin.

Respiratory

Not typically required
with adequate

ventilation.

Use a NIOSH-
approved respirator
with an organic vapor
cartridge if working
outside a fume hood
or if vapors are not

adequately controlled.

[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety. The following step-by-

step procedures provide direct, operational guidance.

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Engineering Controls:

o Ensure a chemical fume hood is operational and available for all procedures involving
Methyl 5-hexenoate.[10]
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o Verify that an eyewash station and safety shower are accessible and unobstructed.[4][11]

o Use explosion-proof electrical, ventilating, and lighting equipment in the handling area.[3]
[41[12]

o Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from
the vicinity.[4][12]

e Chemical Handling:
o Don all required PPE before handling the chemical.

o Ground and bond containers when transferring the substance to prevent static discharge.
[31[12]

o Use only non-sparking tools during transfer and handling.[3][12]
o Avoid direct contact with the skin and eyes.[9]
o Avoid inhaling vapors or mists; always handle inside a chemical fume hood.
o Keep the container tightly closed when not in use.[3][8]
e Storage:

o Store Methyl 5-hexenoate in a cool, dry, and well-ventilated area designated for
flammable liquids.[3][8]

o Ensure the container is tightly sealed and properly labeled.[8]

o Store away from incompatible materials, particularly strong oxidizing agents.[4]

Disposal Plan: Step-by-Step Waste Management

All materials contaminated with Methyl 5-hexenoate must be treated as hazardous waste.

o Waste Collection:
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o Collect all waste, including unused product and contaminated materials (e.g., gloves,
absorbent paper), in a designated, properly sealed hazardous waste container.[13]

o Waste Labeling:

o Immediately label the waste container with "Hazardous Waste," the full chemical name
"Methyl 5-hexenoate,” and a clear description of its contents.[14]

e Waste Storage:

o Store the sealed waste container in a designated satellite accumulation area away from
incompatible materials.

o Ensure the storage area is cool, dry, and well-ventilated.
» Final Disposal:
o Arrange for disposal through a licensed hazardous waste disposal company.
o Do not dispose of Methyl 5-hexenoate down the drain or in regular trash.[14][15]

o Contaminated packaging should be disposed of as unused product.

Emergency First-Aid Procedures

« If Swallowed: Call a poison center or doctor immediately. Rinse mouth.[3][7]

« |If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[3][7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If irritation persists, get medical advice.[11]

 If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[11]
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Caption: Workflow for Safe Handling of Methyl 5-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1584880?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/sial/41594
https://pubchem.ncbi.nlm.nih.gov/compound/520082
https://www.echemi.com/sds/5-hexenoicacidmethylester-pid_Seven15813.html
https://www.fishersci.com/store/msds?partNumber=AC393550050&productDescription=METHYL+3-HEXENOATE%2C+PRED+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cymitquimica.com/products/10-F600958/methyl-5-hexenoate/
https://www.lookchem.com/ProductWholeProperty_LCPL595107.htm
https://www.tcichemicals.com/US/en/p/H0872
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://smartlabs.co.za/pages/esterification
http://www.chymist.com/Esters%20-%20Introduction.pdf
https://www.fishersci.com/store/msds?partNumber=AC380880250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449242500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-hexanoate
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_5_oxohept_6_enoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://chem.libretexts.org/Courses/Los_Medanos_College/Chemistry_6_and_Chemistry_7_Combined_Laboratory_Manual_(Los_Medanos_College)/01%3A_Experiments/1.31%3A_Experiment_731_Esters__1_0
https://www.benchchem.com/product/b1584880#personal-protective-equipment-for-handling-methyl-5-hexenoate
https://www.benchchem.com/product/b1584880#personal-protective-equipment-for-handling-methyl-5-hexenoate
https://www.benchchem.com/product/b1584880#personal-protective-equipment-for-handling-methyl-5-hexenoate
https://www.benchchem.com/product/b1584880#personal-protective-equipment-for-handling-methyl-5-hexenoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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